Cas no 1150618-36-2 (5-Bromo-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-Bromo-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1150618-36-2
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• MDL: MFCD12024503
• CID: 1088741
• Update Time: 2025-10-22

5-Bromo-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• AK138239
• FCH1409023
• AX8222077
• ST2411829
• 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-3-(trifluoromethyl)-

• MDL： MFCD12024503
• Inchi： 1S/C8H4BrF3N2/c9-4-1-5-6(8(10,11)12)3-14-7(5)13-2-4/h1-3H,(H,13,14)
• InChI Key： UVCPMKCLEJTRCP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(C(F)(F)F)=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Topological Polar Surface Area: 28.7

5-Bromo-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5-Bromo-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

Introduction to 5-Bromo-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1150618-36-2)

5-Bromo-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine, with the chemical identifier CAS No. 1150618-36-2, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their broad spectrum of biological activities and potential applications in drug discovery. The presence of both bromo and trifluoromethyl substituents in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate the pharmacokinetic and pharmacodynamic properties of a molecule. It can enhance metabolic stability, improve lipophilicity, and increase binding affinity to biological targets. In contrast, the bromo substituent provides a handle for further chemical modification via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex drug candidates. These attributes make 5-Bromo-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine an attractive building block for medicinal chemists seeking to design innovative therapeutics.

Recent advancements in the field of oncology have highlighted the importance of pyrrolopyridine derivatives as kinase inhibitors. Studies have demonstrated that compounds incorporating this core structure can exhibit potent activity against various tyrosine kinases, which are critical targets in cancer therapy. For instance, modifications at the 5-Bromo-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine scaffold have led to the discovery of novel inhibitors with improved selectivity and efficacy. These findings underscore the compound's potential as a lead molecule in the development of next-generation anticancer agents.

The bromo and trifluoromethyl groups in 5-Bromo-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine also play a crucial role in modulating its interaction with biological targets. The electron-withdrawing nature of the trifluoromethyl group can enhance binding affinity by stabilizing positive charges or polar interactions, while the bromo group can be used to introduce additional functional moieties through transition-metal-catalyzed reactions. This flexibility allows for extensive structural optimization, enabling researchers to fine-tune the pharmacological profile of derived compounds.

In addition to its applications in oncology, 5-Bromo-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine has shown promise in other therapeutic areas. For example, derivatives of this compound have been investigated for their potential as antiviral agents. The unique scaffold architecture facilitates interactions with viral proteases and polymerases, making it a viable candidate for developing treatments against infectious diseases. Furthermore, recent studies have explored its role in neurodegenerative disorders, where pyrrolopyridine derivatives have demonstrated neuroprotective properties by modulating key signaling pathways.

The synthesis of 5-Bromo-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group interconversions to introduce the bromo and trifluoromethyl substituents. The use of palladium-catalyzed cross-coupling reactions is often employed to construct the pyrrolopyridine core efficiently. These synthetic strategies highlight the compound's accessibility and suitability for large-scale production, which is essential for preclinical and clinical studies.

From a computational chemistry perspective, 5-Bromo-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine has been extensively studied to understand its molecular interactions and binding modes. Molecular docking simulations have revealed that this compound can effectively bind to various protein targets by forming hydrogen bonds, hydrophobic interactions, and π-stacking interactions. These insights have guided the design of optimized derivatives with enhanced binding affinity and selectivity. Additionally, quantum mechanical calculations have been performed to elucidate the electronic structure and reactivity of the molecule, providing valuable information for further structural modifications.

The growing interest in 5-Bromo-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine has also spurred innovation in synthetic methodologies aimed at improving yield and scalability. Continuous flow chemistry has emerged as a powerful tool for producing complex heterocyclic compounds efficiently. By employing flow reactors, researchers can achieve higher reaction rates and better control over reaction conditions, leading to improved product quality and reduced waste generation. Such advancements are crucial for transitioning promising drug candidates into clinical development.

In conclusion,5-Bromo-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1150618-36-2) represents a structurally intriguing and biologically active scaffold with significant potential in pharmaceutical research. Its unique combination of substituents enhances its utility as a lead molecule for drug discovery across multiple therapeutic areas. With ongoing research focused on optimizing its synthesis and exploring new biological applications, this compound is poised to make substantial contributions to modern medicine.